(3-(Fluoromethyl)azetidin-1-yl)(piperidin-2-yl)methanone
Overview
Description
3-(Fluoromethyl)azetidin-1-yl)(piperidin-2-yl)methanone, also known as FMAP, is a novel synthetic compound that has been studied for its potential applications in research and scientific applications. FMAP has been found to possess unique properties that make it a promising candidate for use in a variety of research endeavors.
Scientific Research Applications
Comprehensive Analysis of (3-(Fluoromethyl)azetidin-1-yl)(piperidin-2-yl)methanone Applications
Drug Discovery: Azetidine derivatives have been utilized as motifs in drug discovery due to their unique structural properties. They can serve as building blocks for pharmaceuticals targeting various diseases.
Asymmetric Catalysis: Chiral azetidine-derived ligands and organocatalysts have been developed for asymmetric catalysis, aiding in reactions like Friedel-Crafts alkylations and Michael-type reactions .
Antibacterial and Antifungal Agents: Azetidine-2-one derivatives exhibit antibacterial and antifungal activities, making them valuable for developing new antimicrobial drugs .
Antidepressant and Anticonvulsant Therapies: These derivatives also show promise in treating neurological disorders due to their antidepressant and anticonvulsant activities .
Anti-inflammatory and Cardiovascular Treatments: Their anti-inflammatory properties are beneficial for treating chronic inflammation, while cardiovascular activities suggest potential in managing heart-related conditions .
Antimycobacterial and Antihypertensive Effects: They possess antimycobacterial activity, useful against tuberculosis, and antihypertensive activity for blood pressure regulation .
Mechanism of Action
Target of Action
Without specific studies, it’s hard to predict the exact targets of this compound. Piperidine derivatives are known to be important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Biochemical Pathways
The affected pathways would depend on the compound’s specific targets. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
properties
IUPAC Name |
[3-(fluoromethyl)azetidin-1-yl]-piperidin-2-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17FN2O/c11-5-8-6-13(7-8)10(14)9-3-1-2-4-12-9/h8-9,12H,1-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWVADTOGHQFTSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C(=O)N2CC(C2)CF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(Fluoromethyl)azetidin-1-yl)(piperidin-2-yl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
